1-(2-Iodoethyl)-2-nitroimidazole
Cat. No. B8298012
M. Wt: 267.02 g/mol
InChI Key: RYEXYTJFGWGVFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:12][OH:13].[I:1][CH2:2][CH2:3][n:4]1[c:5]([N+:9](=[O:10])[O-:11])[n:6][cH:7][cH:8]1>>[CH2:2]=[CH:3][n:4]1[c:5]([N+:9](=[O:10])[O-:11])[n:6][cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1nccn1CCI
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C=Cn1ccnc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
